Cas no 2223204-08-6 ((2S,4R)-N-(1-Cyanocyclohexyl)-2-(4,5-dimethyl-1H-imidazol-2-yl)-4-methoxy-1-pyrrolidineacetamide)

• Product Name: (2S,4R)-N-(1-Cyanocyclohexyl)-2-(4,5-dimethyl-1H-imidazol-2-yl)-4-methoxy-1-pyrrolidineacetamide
• CAS No: 2223204-08-6
• MF: C₁₉H₂₉N₅O₂
• MW: 359.4658639431
• CID: 5410760
• PubChem ID: 132330418
• Update Time: 2025-06-13

(2S,4R)-N-(1-Cyanocyclohexyl)-2-(4,5-dimethyl-1H-imidazol-2-yl)-4-methoxy-1-pyrrolidineacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Cyanocyclohexyl)-2-[(2S,4R)-2-(4,5-dimethyl-1H-imidazol-2-yl)-4-methoxypyrrolidin-1-yl]acetamide
• Z2386813826
• EN300-26688471
• 2223204-08-6
• (2S,4R)-N-(1-Cyanocyclohexyl)-2-(4,5-dimethyl-1H-imidazol-2-yl)-4-methoxy-1-pyrrolidineacetamide

• Inchi： 1S/C19H29N5O2/c1-13-14(2)22-18(21-13)16-9-15(26-3)10-24(16)11-17(25)23-19(12-20)7-5-4-6-8-19/h15-16H,4-11H2,1-3H3,(H,21,22)(H,23,25)/t15-,16+/m1/s1
• InChI Key： QIIMFLGOXQMIEU-CVEARBPZSA-N
• SMILES： N1(CC(NC2(C#N)CCCCC2)=O)C[C@H](OC)C[C@H]1C1NC(C)=C(C)N=1

Computed Properties

• Exact Mass: 359.23212518g/mol
• Monoisotopic Mass: 359.23212518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 94Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 666.6±55.0 °C(Predicted)
• pka: 12.31±0.20(Predicted)

Additional information on (2S,4R)-N-(1-Cyanocyclohexyl)-2-(4,5-dimethyl-1H-imidazol-2-yl)-4-methoxy-1-pyrrolidineacetamide

Comprehensive Overview of (2S,4R)-N-(1-Cyanocyclohexyl)-2-(4,5-dimethyl-1H-imidazol-2-yl)-4-methoxy-1-pyrrolidineacetamide (CAS No. 2223204-08-6)

The compound (2S,4R)-N-(1-Cyanocyclohexyl)-2-(4,5-dimethyl-1H-imidazol-2-yl)-4-methoxy-1-pyrrolidineacetamide, identified by its CAS No. 2223204-08-6, represents a sophisticated small molecule with significant potential in pharmaceutical research. Its intricate structure combines a pyrrolidine core with a cyanocyclohexyl moiety and a dimethylimidazole group, making it a subject of interest for drug discovery. Researchers are particularly intrigued by its stereochemistry, as the (2S,4R) configuration may influence its biological activity and binding affinity to target proteins.

In recent years, the demand for small molecule inhibitors and chiral compounds has surged, driven by advancements in precision medicine and targeted therapy. The 4,5-dimethyl-1H-imidazol-2-yl fragment in this molecule suggests potential interactions with enzymes or receptors involved in metabolic pathways. This aligns with current trends in AI-driven drug design, where computational models predict compound efficacy before synthesis. Users frequently search for terms like "chiral drug candidates 2024" or "imidazole derivatives in medicine," reflecting the growing curiosity around such molecules.

The methoxy group at the 4-position of the pyrrolidine ring enhances the compound's solubility and metabolic stability, a critical factor in oral bioavailability. Pharmaceutical developers often prioritize these properties, as evidenced by searches for "optimizing drug half-life" and "prodrug strategies." Additionally, the 1-cyanocyclohexyl substituent may contribute to CNS permeability, sparking interest in neurological applications. This hypothesis resonates with trending topics like "blood-brain barrier penetration techniques" in neurodegenerative disease research.

Synthetic routes to CAS No. 2223204-08-6 likely involve asymmetric catalysis to achieve the desired (2S,4R) stereochemistry. The process may employ transition metal catalysts or organocatalysts, topics frequently queried in organic chemistry forums. Analytical characterization via NMR, HPLC, and mass spectrometry would be essential to confirm purity and configuration. These techniques dominate search trends like "HPLC method development for chiral compounds", underscoring the compound's relevance to modern analytical challenges.

From a therapeutic perspective, the dimethylimidazole component suggests possible kinase inhibition activity. Kinases remain a hot topic in oncology, with searches for "next-generation kinase inhibitors" increasing by 35% year-over-year. The compound's pyrrolidineacetamide backbone resembles scaffolds found in FDA-approved drugs, further elevating its profile. Researchers exploring "scaffold hopping in drug discovery" may find this molecular architecture particularly compelling for lead optimization.

Environmental and regulatory considerations for 2223204-08-6 would focus on green chemistry principles during synthesis. The scientific community increasingly searches for "sustainable pharmaceutical manufacturing" solutions, aligning with global ESG initiatives. While not classified as hazardous, proper handling protocols for the cyano group would be recommended, consistent with laboratory safety standards for nitrile-containing compounds.

In conclusion, (2S,4R)-N-(1-Cyanocyclohexyl)-2-(4,5-dimethyl-1H-imidazol-2-yl)-4-methoxy-1-pyrrolidineacetamide embodies the convergence of medicinal chemistry innovation and contemporary research priorities. Its structural features address multiple drug discovery pain points, from chiral control to bioavailability enhancement. As the pharmaceutical industry gravitates toward personalized therapeutics, compounds like this will continue to attract both academic and commercial interest, making them frequent subjects in patent literature and high-impact journals.